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Compound of Interest

Compound Name: 3-methyl-5-nitro-1H-indazole

Cat. No.: B1338699 Get Quote

For immediate reference, treat 3-methyl-5-nitro-1H-indazole as a hazardous chemical waste.

On-site treatment or drain disposal is not a suitable option for this compound.[1] All disposal

procedures must be conducted in strict accordance with institutional, local, and national

regulations. This guide provides essential safety and logistical information based on data for

structurally similar nitro-containing aromatic compounds.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 3-methyl-5-nitro-1H-indazole is not readily

available, analogous compounds are classified as harmful if swallowed and may cause skin

and eye irritation.[1] Therefore, it is imperative to manage 3-methyl-5-nitro-1H-indazole as

regulated chemical waste.[1]

Key Hazard Classifications for Similar Compounds:[1][2]

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
Before handling 3-methyl-5-nitro-1H-indazole for disposal, the use of appropriate personal

protective equipment is mandatory to prevent exposure.

PPE Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses or goggles[1]

Lab Coat
Standard laboratory coat to protect from skin

contact

Respiratory Protection
A respirator may be required if generating dust

or aerosols[1]

Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent wider

contamination and exposure.

Minor Spills: For small spills, wear appropriate PPE and avoid generating dust.[1] Gently

sweep up the solid material using an inert absorbent and place it in a designated, sealed

waste container.

Major Spills: If the spill is large or occurs in a poorly ventilated area, evacuate the vicinity

immediately and contact your institution's Environmental Health and Safety (EHS) office.[1]

Waste Segregation and Collection Protocol
Proper segregation is a critical first step in the safe disposal of chemical waste.[1] This

prevents dangerous reactions and ensures correct handling by waste management

professionals.

Designate a Waste Container: Use a dedicated, clearly labeled waste container for "Solid

Organic Chemical Waste" or as specified by your institution's EHS guidelines. The container
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should be made of a compatible material, such as high-density polyethylene (HDPE), and

have a secure, tight-fitting lid.[1]

Labeling: Ensure the hazardous waste label is complete and accurate, including the full

chemical name: 3-methyl-5-nitro-1H-indazole.[1]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Disposal Workflow
The following diagram outlines the step-by-step procedure for the proper disposal of 3-methyl-
5-nitro-1H-indazole.
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Preparation

Waste Collection & Segregation

Temporary Storage

Final Disposal

Wear appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Use a dedicated, labeled HDPE container for solid organic waste

Carefully transfer 3-methyl-5-nitro-1H-indazole waste into the container

Securely seal the container lid

Store in a cool, dry, well-ventilated area

Ensure segregation from incompatible materials (e.g., strong oxidizers)

Contact your institution's Environmental Health & Safety (EHS) office

Arrange for pickup by a licensed hazardous waste disposal contractor

Click to download full resolution via product page

Caption: Disposal workflow for 3-methyl-5-nitro-1H-indazole.
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Final Disposal Procedure
On-site treatment methods such as neutralization or drain disposal are unsuitable for this

chemical.[1] The compound must be disposed of through your institution's EHS office or a

licensed hazardous waste disposal contractor.[1][3] Ensure that all institutional and local

regulations are strictly followed. Chemical waste generators are responsible for the correct

classification and disposal of discarded chemicals.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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